1-(4-Bromo-2-methylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
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Description
1-(4-Bromo-2-methylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea is a useful research compound. Its molecular formula is C19H20BrN3O3 and its molecular weight is 418.291. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The compound's structural analysis reveals its significance in understanding molecular interactions. For instance, the study of the crystal structure of metobromuron, a phenylurea herbicide closely related to the specified compound, highlights the importance of hydrogen bonding and weak interactions in forming crystal networks, which can be crucial for designing new compounds with desired physical and chemical properties (Kang et al., 2015).
Pharmacological Activity
Research into the pharmacological implications of related compounds has uncovered their potential in treating various disorders. For example, the selective antagonism at Orexin-1 Receptor (OX1R) by compounds structurally similar to the one suggests a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012). Another study on unsymmetrical 1,3-disubstituted ureas revealed their potential as anticancer agents, highlighting the therapeutic value of urea derivatives in oncology (Mustafa et al., 2014).
Material Science
In the realm of material science, the synthesis of novel compounds with specific moieties, such as pyrrolidine-2,4-dione, has been explored for their fungicidal activity, showcasing the agricultural applications of these chemicals (Guihua et al., 2014). Moreover, the corrosion inhibition properties of related urea derivatives in acid solutions demonstrate their potential in industrial applications, protecting metals from corrosion (Bahrami & Hosseini, 2012).
Properties
IUPAC Name |
1-(4-bromo-2-methylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrN3O3/c1-12-9-13(20)3-8-17(12)22-19(25)21-14-10-18(24)23(11-14)15-4-6-16(26-2)7-5-15/h3-9,14H,10-11H2,1-2H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTVRMPBKHUEBCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.